![molecular formula C21H22FN3OS B7560581 N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide](/img/structure/B7560581.png)
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide, also known as GSK-3 inhibitor VIII, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), an enzyme that plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide exerts its pharmacological effects by inhibiting this compound, an enzyme that plays a crucial role in various cellular processes. This compound is involved in the regulation of glycogen synthesis, protein synthesis, and gene transcription. By inhibiting this compound, this compound can modulate various signaling pathways, including the Wnt/β-catenin pathway, the insulin signaling pathway, and the NF-κB pathway. This modulation can lead to various pharmacological effects, including neuroprotection, anti-inflammation, and anti-tumor activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to improve cognitive function and reduce neurodegeneration in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in various cell types. In addition, this compound has been shown to have anti-tumor activity, inhibiting the growth of various cancer cell lines. Furthermore, this compound has been shown to improve insulin sensitivity and glucose metabolism in animal models of type 2 diabetes.
Advantages and Limitations for Lab Experiments
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a viable option for further research and development. It is also a potent and selective inhibitor of this compound, making it a valuable tool for studying the role of this compound in various cellular processes. However, there are also limitations to using this compound in lab experiments. This compound has been shown to have off-target effects on other kinases, which can complicate the interpretation of experimental results. In addition, the pharmacokinetics and pharmacodynamics of this compound have not been fully characterized, making it difficult to optimize dosing regimens for in vivo studies.
Future Directions
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide has several potential future directions for research and development. One area of focus could be on optimizing the pharmacokinetics and pharmacodynamics of this compound, to improve its efficacy and reduce off-target effects. Another area of focus could be on studying the role of this compound in various disease models, such as cancer and neurological disorders, to further understand the potential therapeutic applications of this compound. Additionally, the use of this compound in combination with other drugs or therapies could be explored, to enhance its pharmacological effects and improve clinical outcomes.
Synthesis Methods
The synthesis of N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide involves a series of chemical reactions. The starting material for the synthesis is 4-fluoroaniline, which is reacted with 2-bromo-1,3-thiazole to form 2-(4-fluoroanilino)-1,3-thiazole. This intermediate is then reacted with 4-bromoaniline to form the final product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it a viable option for further research and development.
Scientific Research Applications
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide has been extensively studied for its potential therapeutic applications. This compound has been shown to have neuroprotective effects in various animal models of neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has also been investigated for its anti-inflammatory and anti-tumor properties. In addition, this compound has been studied for its potential to improve insulin sensitivity and glucose metabolism, making it a potential candidate for the treatment of type 2 diabetes.
properties
IUPAC Name |
N-[4-[2-(4-fluoroanilino)-1,3-thiazol-4-yl]phenyl]hexanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3OS/c1-2-3-4-5-20(26)23-17-10-6-15(7-11-17)19-14-27-21(25-19)24-18-12-8-16(22)9-13-18/h6-14H,2-5H2,1H3,(H,23,26)(H,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCVNUXYKGWRFNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)NC1=CC=C(C=C1)C2=CSC(=N2)NC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.